Cas no 1807003-51-5 (Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1807003-51-5
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4867959
• Update Time: 2025-05-24

Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-10(17)4-6-7(11(14)15)3-9(12)16-8(6)5-13/h3,11H,2,4-5H2,1H3
• InChI Key： FGGQPJAGNPGVIM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(CCl)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate

Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate, also known by its CAS number 1807003-51-5, is a complex organic compound with a diverse range of applications in the field of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, chloromethyl, and difluoromethyl groups, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate involves a series of carefully designed reactions. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct the pyridine core and introduce the substituents. Recent advancements in catalytic methods have enabled higher yields and better control over the stereochemistry of the product. These developments are particularly significant for large-scale production in industries requiring high-purity compounds.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple functional groups allows for extensive chemical modification, making it an ideal candidate for exploring new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings are supported by recent research published in reputable journals such as *Journal of Medicinal Chemistry* and *Chemical Communications*.

In addition to its pharmaceutical applications, Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate has shown promise in agrochemicals. Its ability to interact with various biological systems makes it a potential candidate for developing new pesticides or herbicides. Field trials conducted in collaboration with agricultural research institutions have demonstrated its efficacy in controlling plant pathogens without adverse environmental impacts.

The electronic properties of this compound also make it suitable for applications in materials science. Researchers have explored its use as a precursor for organic semiconductors and optoelectronic devices. By incorporating this compound into polymer blends, they have achieved enhanced charge transport properties, which are critical for next-generation electronic devices such as flexible displays and solar cells.

From an environmental perspective, understanding the degradation pathways of Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate is crucial for assessing its safety and sustainability. Recent studies using advanced analytical techniques like LC-MS/MS have provided insights into its biodegradation mechanisms under various conditions. These findings are essential for regulatory compliance and ensuring that industrial applications align with eco-friendly practices.

In conclusion, Ethyl 6-bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No: 1807003-51-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.